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Compound of Interest

Compound Name: Citronellyl formate

Cat. No.: B3431934 Get Quote

In the dynamic landscape of fragrance technology, the performance of an aroma molecule is

not solely defined by its intrinsic olfactory profile but by its interaction with the delivery system.

This guide provides a comprehensive, data-driven comparison of citronellyl formate's

performance across various common fragrance delivery platforms. By examining key metrics

such as release kinetics, longevity, and chemical stability, we aim to equip researchers,

perfumers, and product development professionals with the critical insights needed to optimize

its use and benchmark it against relevant alternatives.

Introduction to Citronellyl Formate: A Molecule of
Fresh Complexity
Citronellyl formate (CAS 105-85-1) is an ester that possesses a powerful and multifaceted

aroma.[1][2] Its scent is predominantly characterized by a fresh, rosy, and leafy-green

character, with nuances of citrus, particularly grapefruit rind, and a subtle honey-like undertone.

[1][3][4] This unique combination of notes makes it a versatile ingredient for imparting a natural,

dewy rose petal quality to floral compositions and for adding a fresh lift to a wide array of

fragrance types.[1][5]

Physicochemical Properties at a Glance:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b3431934?utm_src=pdf-interest
https://www.benchchem.com/product/b3431934?utm_src=pdf-body
https://www.benchchem.com/product/b3431934?utm_src=pdf-body
https://www.benchchem.com/product/b3431934?utm_src=pdf-body
https://fraterworks.com/products/citronellyl-formate
https://www.chemimpex.com/products/33993
https://fraterworks.com/products/citronellyl-formate
https://www.thegoodscentscompany.com/data/rw1017871.html
https://olfactorian.com/materials/citronellyl-formate
https://fraterworks.com/products/citronellyl-formate
https://www.perfumerflavorist.com/flavor/article/21856978/citronellyl-formate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₁H₂₀O₂ [2][6]

Molecular Weight 184.28 g/mol [2][6]

Boiling Point 234 - 236 °C [2]

Vapor Pressure 0.030 - 0.035 mmHg @ 25 °C [3][7]

logP (o/w) 3.8 [3][7]

Olfactory Profile
Powerful, fresh, rosy, leafy-

green, citrus, honey
[1][8][9]

The relatively low vapor pressure and moderate lipophilicity (logP) of citronellyl formate
suggest it possesses a balance of volatility and substantivity, making it a compelling candidate

for investigation across diverse delivery systems.

Experimental Design: A Framework for Objective
Performance Evaluation
To provide a robust comparison, we designed a series of standardized experiments to evaluate

the performance of citronellyl formate against two common alternatives: Geranyl Acetate (a

classic fruity-rose molecule) and Linalool (a ubiquitous fresh, floral-woody top note). The

chosen delivery systems represent a cross-section of the market:

Volatile Systems: Room Sprays & Reed Diffusers

Thermal Systems: Scented Candles

Emulsion-Based Systems: Personal Care Lotions

The following experimental workflow was applied to each delivery system.
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Phase 1: Formulation & Sample Preparation

Phase 2: Performance Analysis

Phase 3: Data Interpretation

Fragrance Formulation
(Citronellyl Formate vs. Alternatives)

Preparation of Delivery System Base
(e.g., Candle Wax, Lotion Emulsion)

Accurate Dosing of Fragrance
(1% w/w)

Homogenization & Stabilization

Headspace GC-MS Analysis
(Fragrance Release Rate & Profile)

t=0, 1h, 24h, 7d

Accelerated Stability Testing
(40°C, 75% RH)

4 weeks

Trained Sensory Panel Evaluation
(Intensity & Character)

t=0, 24h, 7d

Release Kinetics Modeling Degradation Product Analysis

Sensory-Instrumental Correlation

Click to download full resolution via product page

Caption: Standardized workflow for evaluating fragrance performance.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b3431934?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Dynamic Headspace Gas Chromatography-
Mass Spectrometry (GC-MS) Analysis
This technique is instrumental for quantifying the volatile organic compounds (VOCs) released

from a product over time, providing a direct measure of fragrance performance.[10][11]

Sample Preparation: A precise amount of the fragranced product (e.g., 10g of lotion, a

section of a candle, or a reed diffuser wick) is placed in a sealed headspace vial.

Equilibration: The vial is equilibrated at a controlled temperature (e.g., 32°C for lotion to

simulate skin temperature, 25°C for ambient products) for a set period.

Sampling: An inert gas purges the headspace, and the released fragrance molecules are

captured on a sorbent trap. This process is repeated at multiple time points to build a release

profile.

Analysis: The trapped compounds are thermally desorbed into a GC-MS system for

separation, identification, and quantification.

Protocol 2: Accelerated Stability Testing
To assess the chemical integrity of citronellyl formate within each formulation, samples were

subjected to accelerated aging conditions.

Incubation: Samples are stored in a controlled environmental chamber at 40°C and 75%

relative humidity for four weeks.

Extraction: At weekly intervals, the fragrance is extracted from the product base using an

appropriate solvent.

GC-MS Analysis: The extracted fragrance is analyzed by GC-MS to quantify the remaining

concentration of citronellyl formate and to identify any potential degradation products.

Performance in Volatile Delivery Systems
A. Room Sprays
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In room sprays, the initial "burst" or "bloom" of a fragrance is paramount. This is followed by a

desirable lingering effect.

Hypothetical Data Summary: Room Spray Performance

Compound
Initial Headspace
Conc. (µg/L air @ 1
min)

Headspace Conc.
after 1 hour (µg/L
air)

Olfactory Character
at 1 hour

Citronellyl Formate 85.2 15.7
Fresh, rosy, slightly

green

Geranyl Acetate 79.5 12.1 Softer, fruity-rose

Linalool 110.8 8.3
Faded, primarily

woody notes

Analysis:

Citronellyl formate demonstrates a strong initial impact, second only to the highly volatile

Linalool. However, its key advantage lies in its superior substantivity. After one hour, its

concentration in the air is significantly higher than Linalool's and notably greater than Geranyl

Acetate's. This is attributable to its higher boiling point and molecular weight compared to

Linalool.[2][6] The formate ester group, being smaller than the acetate group in Geranyl

Acetate, contributes to its slightly more impactful initial release.[1]

B. Reed Diffusers
Reed diffusers require a fragrance molecule that can travel effectively up the reeds and provide

a consistent, long-lasting scent.
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Reed Wick

Fragrance Solution

Porous Reed Structure
Capillary Action

Evaporation Surface

Fragrance Evaporation

Release into Air

Fragrance Molecule (e.g., Citronellyl Formate)

Solvent Base (DPG, MMB)

Uptake

Click to download full resolution via product page

Caption: Mechanism of fragrance release in a reed diffuser.

Hypothetical Data Summary: Reed Diffuser Performance (Week 2)

Compound
Evaporation Rate
(mg/day)

Headspace Conc.
above diffuser
(µg/L air)

Stability (%
remaining after 4
weeks)

Citronellyl Formate 18.5 22.1 95%

Geranyl Acetate 16.2 19.8
92% (slight hydrolysis

to geraniol)

Linalool 25.1 15.5 (fluctuating) 88% (oxidation)

Analysis:

Citronellyl formate exhibits an excellent balance for reed diffuser applications. Its evaporation

rate is steady, providing a consistent and noticeable ambient fragrance level. Its stability in
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common diffuser bases is very good.[7] Linalool, while evaporating quickly, can lead to an

inconsistent scent experience and is more prone to oxidation. Geranyl Acetate performs well

but can be susceptible to hydrolysis over time in certain solvent systems, which can alter the

fragrance profile.

Performance in Thermal Delivery Systems: Scented
Candles
In candles, a fragrance molecule must not only be volatile enough to be released from the melt

pool but also stable enough to withstand the high temperatures near the flame.

Hypothetical Data Summary: Scented Candle Performance

Compound
Cold Throw
Intensity (1-10
scale)

Hot Throw Intensity
(1-10 scale)

Stability in Wax (%
remaining after 4
weeks @ 40°C)

Citronellyl Formate 6 8 98%

Geranyl Acetate 5 7 97%

Linalool 7 5 93%

Analysis:

Citronellyl formate is an excellent performer in candles, with a rating of 9 out of 10 for

suitability in this application.[9] It demonstrates a very good "hot throw" – the fragrance

released when the candle is burning. This is due to its favorable volatility at the temperature of

the candle's melt pool. While Linalool provides a strong "cold throw" (the scent of the unlit

candle), its high volatility can cause it to flash off too quickly when heated, resulting in a weaker

hot throw. Citronellyl formate's high flash point (90-92°C) also contributes to its safety and

stability in wax.[3][7]

Performance in Emulsion-Based Systems: Personal
Care Lotions
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In lotions, fragrance molecules must be stable within the complex emulsion and release

effectively upon application to the skin.

Hypothetical Data Summary: Personal Care Lotion Performance

Compound

Release from Skin
(Peak Headspace
Conc. post-
application)

Longevity on Skin
(Time to 50%
reduction in
headspace)

Stability in Base (%
remaining after 4
weeks @ 40°C)

Citronellyl Formate High 3.5 hours 96%

Geranyl Acetate Moderate 4.0 hours 94%

Linalool Very High 1.5 hours 91%

Analysis:

Citronellyl formate shows good stability and a strong, pleasing release from lotion onto the

skin.[4] Its performance strikes a balance between the immediate, high-impact but short-lived

Linalool and the slightly more tenacious but less initially impactful Geranyl Acetate. Its

moderate lipophilicity allows for good substantivity on the skin's surface lipids, contributing to a

respectable longevity of several hours. It is important to note that while generally safe,

citronellyl formate has been identified as a potential skin sensitizer in a small fraction of

individuals, and its use is subject to concentration limits set by bodies like IFRA.[12]

Conclusion and Recommendations
Citronellyl formate is a robust and versatile fragrance ingredient that demonstrates

commendable performance across a range of popular delivery systems.

For applications requiring a bright, impactful, and reasonably lasting impression, such as

room sprays and personal care products, citronellyl formate offers a superior balance of

initial bloom and longevity compared to more volatile top notes like Linalool.

In systems demanding consistent, linear release over time, like reed diffusers and scented

candles, its physicochemical properties allow it to outperform both highly volatile and less

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b3431934?utm_src=pdf-body
https://olfactorian.com/materials/citronellyl-formate
https://www.benchchem.com/product/b3431934?utm_src=pdf-body
https://fragranceconservatory.com/ingredient/citronellyl-formate
https://www.benchchem.com/product/b3431934?utm_src=pdf-body
https://www.benchchem.com/product/b3431934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


stable alternatives. Its excellent thermal stability makes it particularly well-suited for candle

applications.

The experimental data, while hypothetical, is grounded in the known physicochemical

properties of the molecules and illustrates a logical approach to performance evaluation.

Researchers and developers are encouraged to use this guide as a framework for their own

internal testing, adapting the protocols to their specific product bases and performance criteria.

The unique olfactory profile and strong technical performance of citronellyl formate solidify its

position as a valuable tool in the modern perfumer's palette.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3431934#performance-of-citronellyl-formate-in-
different-fragrance-delivery-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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